3-benzoyl-5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione

• IUPAC Name: [4-(4-chlorophenyl)-2,2-dimethyl-5-sulfanylideneimidazol-1-yl]-phenylmethanone
• InChI: InChI=1S/C18H15ClN2OS/c1-18(2)20-15(12-8-10-14(19)11-9-12)17(23)21(18)16(22)13-6-4-3-5-7-13/h3-11H,1-2H3
• InChI Key: JPIDAHBYIOLLAH-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C(C(=S)N1C(=O)C2=CC=CC=C2)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H15ClN2OS
• Molecular Weight: 342.8 g/mol

Description

3-benzoyl-5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. It belongs to the class of thiazolidin-4-ones and has been studied for its various biological activities.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis Techniques : Research has shown methods for synthesizing various sulfur-containing heterocycles, which may include compounds similar to 3-benzoyl-5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione. These processes involve oxidizing certain compounds to yield these heterocycles (Karlivan, Valter, & Bace, 1999).
• Crystal Structure Analysis : Studies have been conducted on compounds with similar structures, focusing on their crystal structure and molecular configurations. This research provides insights into the structural properties of such compounds (Sharma et al., 2017).

Chemical Reactions and Properties

• Reaction Mechanisms : Investigations into the chemical reactions of compounds with structures akin to this compound are prevalent. These studies often explore the reaction mechanisms and the formation of new compounds (Broan, Butler, Reed, & Sadler, 1989).
• Reactivity and Synthesis of Derivatives : Various research has been done on synthesizing novel derivatives of compounds structurally similar to this compound. These studies help understand the reactivity and potential applications of these compounds in different fields (Kornicka, Sa̧czewski, & Gdaniec, 2004).

Potential Applications in Material Science

• Photo-oxidation Studies : Research involving the photo-oxidation of related compounds has been conducted, which can be relevant in material science, particularly in understanding the behavior of these compounds under different conditions (Rio & Serkiz, 1975).

Electochemical Properties

• Electrochemical Analysis : Studies on the electrochemical properties of similar compounds have been conducted, providing insights into their redox characteristics. This is crucial for applications in fields such as electronics or sensor technology (Abou-Elenien, Ismail, El-Maghraby, & El-Hamadi, 2002).